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Introduction

Sargenti paste, also known as N2, is a paraformaldehyde-containing root canal sealer that has
been the subject of considerable debate within the dental community. Developed by Dr. Angelo
Sargenti in the 1950s, its formulation was intended to simplify endodontic treatment.
Proponents laud its ease of use and long-term success rates, while critics raise concerns about
the cytotoxicity and potential for irreversible tissue damage associated with its key ingredient,
paraformaldehyde.[1] This technical guide provides a comprehensive overview of the chemical
composition and physicochemical properties of Sargenti paste (N2), offering a scientific
foundation for researchers and professionals involved in the development and evaluation of
endodontic materials.

Chemical Composition

Sargenti paste (N2) is a zinc oxide-eugenol based cement, distinguished by the inclusion of
paraformaldehyde. It is typically supplied as a powder and a liquid which are mixed to form the
final paste. While formulations have varied, a commonly cited composition is detailed below.

Quantitative Composition of N2 Paste

The following tables summarize the quantitative composition of the powder and liquid
components of a common formulation of N2 paste.
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Table 1: Powder Composition

Component Percentage by Weight (%) Function
) ] Primary filler, antiseptic
Zinc Oxide 64.50 i
properties
_ _ Radiopacifier, increases
Bismuth Nitrate 14.90 )
adhesion
) Radiopacifier, increases
Bismuth Carbonate 9.93 i
adhesion
Antimicrobial agent, tissue
Paraformaldehyde 571 o
fixation
Titanium Oxide 4.67 Radiopacifier
Zinc Stearate 0.074 Plasticizer
Ferric Oxide 0.040 Pigment
Source: Studio Dentistico Venuti, 2012[2]
Table 2: Liquid Composition
Component Percentage by Weight (%) Function
Antiseptic, reacts with zinc
Eugenol 77.0 oxide to form the cement
matrix
Peanut Oil 20.0 Plasticizer, vehicle
Rose Ol 1.8 Fragrance
Lavender Oil 1.2 Fragrance

Source: Studio Dentistico Venuti, 2012[2]
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Upon mixing the powder and liquid, the concentration of paraformaldehyde in the freshly mixed
paste is approximately 3-4%.[1][2] It is this component that is central to both the intended
antimicrobial efficacy and the controversy surrounding the material's safety.

Physicochemical Properties

The clinical performance of a root canal sealer is dictated by its physical and chemical
properties. These properties are often evaluated based on international standards, primarily
ISO 6876 for dental root canal sealing materials.[3][4][5]

Table 3: Summary of Physicochemical Properties of Sargenti Paste (N2)

Property Typical Value/Range ISO 6876 Requirement

Not specified, but must be

Setting Time Varies; can be slow consistent with manufacturer's
statement

Flow Data not consistently reported =17 mm

Solubility Low <3%

Radiopacity High >3 mm Al equivalent

Experimental Protocols

Detailed methodologies for evaluating the key properties of root canal sealers are outlined in
ISO 6876.[3][4][5] A summary of these protocols is provided below.

1. Setting Time:

» Methodology: A Gillmore-type needle with a specific weight and flat-end diameter is used.
The paste is mixed and placed in a mold. The needle is vertically applied to the surface of
the material. The setting time is the period from the end of mixing until the needle fails to
produce a complete circular indentation. The test is conducted in a controlled environment of
37°C and at least 95% relative humidity.

2. Flow:
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» Methodology: A specified volume of the mixed sealer is placed on a glass plate. A second
glass plate and a weight are placed on top of the material for a defined period. The flow is
determined by measuring the average diameter of the resulting disc of material.

3. Solubility:

» Methodology: A set sample of the sealer of specified dimensions is prepared and weighed.
The sample is then immersed in distilled water for a specified period. After immersion, the
sample is dried and reweighed. The solubility is calculated as the percentage of weight loss.

4. Radiopacity:

» Methodology: A disc of the set sealer with a thickness of 1 mm is radiographed alongside an
aluminum step-wedge of varying thicknesses. The optical density of the sealer is compared
to that of the aluminum step-wedge to determine the equivalent thickness of aluminum that
provides the same degree of radiopacity.

Biological Properties

The biological properties of Sargenti paste, particularly its cytotoxicity, genotoxicity, and
antimicrobial activity, are of primary interest to researchers and clinicians.

Cytotoxicity

The presence of paraformaldehyde and eugenol contributes to the cytotoxicity of Sargenti
paste.[2] In vitro studies have consistently demonstrated that paraformaldehyde-containing
sealers exhibit a high degree of cytotoxicity, causing cell death in various cell lines.[6][7] The
mechanism of cytotoxicity is primarily attributed to the release of formaldehyde, which is a
potent cytotoxic agent that can cause irreversible damage to connective tissue and bone.[1]

Genotoxicity

Genotoxicity, the ability of a substance to damage DNA, is a significant concern for materials
intended for long-term implantation in the body. Studies have indicated that materials that
release formaldehyde can be genotoxic.[6] However, some research suggests that at the
concentrations found in set N2 cement, the mutagenic potential may be low.[2]
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Antimicrobial Properties

The inclusion of paraformaldehyde and eugenol provides Sargenti paste with potent
antimicrobial properties.[8][9] Formaldehyde is a broad-spectrum bactericidal agent effective
against a wide range of microorganisms.[9] This antimicrobial activity is intended to disinfect
the root canal system and eliminate any remaining bacteria after mechanical instrumentation.

Logical Relationships and Experimental Workflows

The evaluation of a root canal sealer's properties follows a logical progression from its chemical
composition to its biological effects.

Caption: Logical workflow from composition to clinical performance of N2 paste.

The following diagram illustrates a typical experimental workflow for assessing the cytotoxicity
of a root canal sealer according to ISO standards.

Caption: Experimental workflow for in vitro cytotoxicity testing of endodontic sealers.

Conclusion

Sargenti paste (N2) possesses a unique chemical composition that imparts both potent
antimicrobial properties and significant cytotoxic potential. Its physicochemical characteristics,
such as radiopacity and solubility, are generally in line with the requirements for root canal
sealers. However, the presence of paraformaldehyde remains a critical point of contention. For
researchers and drug development professionals, understanding the intricate relationship
between the chemical composition of N2 and its biological effects is paramount for the
development of safer and more effective endodontic materials. Future research should focus
on developing materials that can replicate the antimicrobial efficacy of paraformaldehyde
without its associated cytotoxicity and genotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.drbicuspid.com/dental-specialties/smile-design/restorations/article/15358865/sargenti-paste-still-widely-used-despite-controversy
https://www.studiodentisticovenuti.it/2012/12/10/n2-and-sargenti/
https://cdn.standards.iteh.ai/samples/34965/871533aaa9a44ad79438a2229e70b1cb/ISO-6876-2001.pdf
https://webstore.ansi.org/standards/iso/iso68762001
https://www.sis.se/en/produkter/health-care-technology/dentistry/dental-materials/sseniso68762012/
https://www.sis.se/en/produkter/health-care-technology/dentistry/dental-materials/sseniso68762012/
https://www.mediresonline.org/article/cytotoxicity-and-genotoxicity-of-commonly-utilized-endodontic-sealers-a-review
https://www.mediresonline.org/article/cytotoxicity-and-genotoxicity-of-commonly-utilized-endodontic-sealers-a-review
https://www.researchgate.net/publication/234072656_Cytotoxicity_and_Mutagenicity_of_N2_Cement_-_Root_Canal_Filling_Material
https://pmc.ncbi.nlm.nih.gov/articles/PMC8229368/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8229368/
https://pd-pulpotec.com/fichiers/3_A-review-of-the-effects-of-formaldehyde-release-from-endodontic-materials.pdf
https://www.benchchem.com/product/b15596442#sargentol-paste-chemical-composition-and-properties
https://www.benchchem.com/product/b15596442#sargentol-paste-chemical-composition-and-properties
https://www.benchchem.com/product/b15596442#sargentol-paste-chemical-composition-and-properties
https://www.benchchem.com/product/b15596442#sargentol-paste-chemical-composition-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15596442?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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